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Compound of Interest

Compound Name:
2-Chloro-N-methyl-6-

nitrobenzylamine

CAS No.: 94108-15-3

Cat. No.: B12669550

Get Quote

Technical Monograph: 2-Chloro-N-methyl-6-
nitrobenzylamine
Core Identity & Chemical Profile[1][2][3][4]
2-Chloro-N-methyl-6-nitrobenzylamine is a specialized secondary amine intermediate used

primarily in the synthesis of fused heterocyclic systems, particularly benzimidazoles,

quinoxalines, and quinazolines. Its structure features a highly functionalized benzene ring with

an electron-withdrawing nitro group and a halogen (chlorine) ortho to the benzylic position,

making it a versatile scaffold for nucleophilic aromatic substitution (

) and reductive cyclization strategies.[1]
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Property Detail

Chemical Name 2-Chloro-N-methyl-6-nitrobenzylamine

IUPAC Name
N-(2-Chloro-6-nitrophenyl)methyl-N-

methylamine

Molecular Formula

Molecular Weight 200.62 g/mol

Parent CAS (Primary Amine) 101252-73-7 (2-Chloro-6-nitrobenzylamine)

Precursor CAS (Aldehyde) 6361-22-4 (2-Chloro-6-nitrobenzaldehyde)

Appearance
Yellow crystalline solid or viscous oil (depending

on purity)

Solubility
Soluble in DCM, MeOH, EtOAc; Low solubility in

water (free base)

Physicochemical Properties & Stability[3]
The presence of the nitro group (

) at the 6-position and the chlorine atom (

) at the 2-position creates a unique electronic environment. The nitro group is strongly electron-
withdrawing, which slightly reduces the basicity of the benzylic amine compared to
unsubstituted benzylamine.
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Parameter
Value
(Predicted/Experimental)

Significance

pKa (Conjugate Acid) ~8.8 - 9.2

Slightly less basic than

benzylamine (pKa ~9.[1]5) due

to inductive withdrawal by

.

LogP ~1.8 - 2.1
Moderate lipophilicity; suitable

for organic extraction.[1]

H-Bond Donors 1 (Secondary Amine)

Critical for hydrogen bonding

in active sites or crystal

packing.[1]

H-Bond Acceptors 3 (Nitro group + Amine)
Facilitates interaction with

polar solvents.[1]

Thermal Stability

Caution: Nitro-aromatics can

decompose exothermically

>150°C.

Avoid distillation at high

temperatures; use column

chromatography for

purification.[1]

Synthetic Protocol: The "Gold Standard" Route
While the primary amine (CAS 101252-73-7) is commercially available, the N-methyl derivative

is most reliably synthesized de novo to avoid over-alkylation byproducts common in direct

alkylation. The preferred method is Reductive Amination of 2-Chloro-6-nitrobenzaldehyde (CAS

6361-22-4).[1]

Method A: Reductive Amination (Recommended)
This protocol ensures mono-methylation and high purity.[1]

Reagents:

Precursor: 2-Chloro-6-nitrobenzaldehyde (1.0 eq)

Amine Source: Methylamine (2.0 M in THF or MeOH, 1.5 eq)[1]
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Reducing Agent: Sodium Triacetoxyborohydride (

) or Sodium Cyanoborohydride (

) (1.5 eq)[1]

Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH)

Acid Catalyst: Acetic Acid (AcOH) (1.0 eq, optional to accelerate imine formation)

Step-by-Step Protocol:

Imine Formation: Dissolve 2-Chloro-6-nitrobenzaldehyde in DCE/MeOH under an inert

atmosphere (

). Add Methylamine solution and Acetic Acid.[1] Stir at Room Temperature (RT) for 1–2
hours. Monitoring: Check by TLC for the disappearance of the aldehyde spot.

Reduction: Cool the mixture to 0°C. Add the reducing agent (

or

) portion-wise to control hydrogen evolution.[1]

Reaction: Allow the mixture to warm to RT and stir for 4–12 hours.

Quench: Quench with saturated aqueous

until pH ~8–9.

Extraction: Extract with Dichloromethane (

, 3x).[1][2] Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Purify via flash column chromatography (Silica gel; Eluent: DCM/MeOH 95:5).

Yield: Typically 85–92%.
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Use only if the benzyl halide is available. Precursor: 2-Chloro-6-nitrobenzyl chloride (or

bromide).[1] Reagent: Methylamine (large excess, >5 eq) to prevent formation of the tertiary

amine. Risk: Significant risk of over-alkylation to N,N-dimethyl-2-chloro-6-nitrobenzylamine.

Reaction Mechanism & Pathway Visualization[7]
The synthesis relies on the formation of an electrophilic iminium ion, which is then selectively

reduced to the secondary amine.

2-Chloro-6-nitrobenzaldehyde
(CAS 6361-22-4)

Intermediate Iminium Ion
(Transient Species)

 Condensation 2-Chloro-N-methyl-6-nitrobenzylamine
(Target)

 Hydride Transfer 

Methylamine (MeNH2)
AcOH, MeOH

Reduction
(NaBH3CN or STAB)

Click to download full resolution via product page

Figure 1: Reductive amination pathway.[1][3] The aldehyde is condensed with methylamine to

form an imine, which is reduced in situ to the target secondary amine.

Applications in Drug Discovery[3]
This intermediate is a critical "lynchpin" scaffold for synthesizing fused bicyclic heterocycles.

The nitro group serves as a latent amine (via reduction), and the chlorine atom serves as a

handle for further functionalization or cyclization.[1]

Synthesis of N-Methyl-Benzimidazoles
Mechanism: Reduction of the nitro group to an aniline (

), followed by cyclization with the benzylic amine.[1]

Reagents:

or
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(Reduction)

Aldehyde/Acid (Cyclization).[1]

Synthesis of Quinoxalines
Mechanism: The benzylic amine can participate in cyclization with adjacent carbonyls after

the nitro group is reduced.[1]

Kinase Inhibitor Scaffolds
The 2-chloro-6-nitrobenzyl moiety mimics the steric and electronic properties of adenosine in

the ATP-binding pocket of certain kinases (e.g., EGFR, VEGFR).

2-Chloro-N-methyl-6-nitrobenzylamine

Reduction (-NO2 -> -NH2)

Intermediate Diamine

N-Methyl-Benzimidazoles
(Antiviral/Anticancer)

 + Carbonyl Source 

Tetrahydroquinoxalines
(CNS Active Agents)

 + 1,2-Dicarbonyl 
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Figure 2: Divergent synthesis pathways. The target molecule serves as a precursor to two

major classes of bioactive heterocycles.

Safety & Handling Protocols
Hazard Identification:
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Nitro Compounds: Potential for energetic decomposition.[1] Do not heat dry residues above

100°C.

Skin/Eye Irritant: Benzylic amines are corrosive and can cause severe skin burns.[1]

Toxicity: Treat as a potential mutagen (Ames positive) due to the nitro-aromatic moiety.[1]

Self-Validating Safety Protocol:

TLC Monitoring: Always confirm the consumption of the aldehyde (Rf ~0.6 in Hex/EtOAc 7:3)

before workup to avoid handling toxic aldehyde residues.[1]

Quenching: Ensure complete neutralization of borohydride reagents with dilute acid or

bicarbonate before extraction to prevent hydrogen gas buildup in separatory funnels.[1]

Waste: Segregate halogenated organic waste (DCM) from non-halogenated waste.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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